Cas no 25369-42-0 (3-hydroxyquinoline-8-carboxylic acid)

• Product Name: 3-hydroxyquinoline-8-carboxylic acid
• CAS No: 25369-42-0
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD18417130
• CID: 1422551
• PubChem ID: 22148865
• Update Time: 2025-10-23

3-hydroxyquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarboxylic acid, 3-hydroxy-
• 3-hydroxyquinoline-8-carboxylic acid
• 3-Hydroxy-8-quinolinecarboxylic acid
• AMY26172
• 3-hydroxyquinoline-8-carboxylicacid
• SCHEMBL368304
• AS-32828
• DB-228659
• CS-0139411
• DTXSID901290320
• AKOS025396492
• MFCD18417130
• 25369-42-0
• SB68563

• MDL： MFCD18417130
• Inchi： 1S/C10H7NO3/c12-7-4-6-2-1-3-8(10(13)14)9(6)11-5-7/h1-5,12H,(H,13,14)
• InChI Key： HOVFZWMFCBLANH-UHFFFAOYSA-N
• SMILES： OC1=CN=C2C(C(=O)O)=CC=CC2=C1

Computed Properties

• Exact Mass: 189.04261
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• PSA: 70.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 3-hydroxyquinoline-8-carboxylic acid

3-Hydroxyquinoline-8-Carboxylic Acid: A Comprehensive Overview

3-Hydroxyquinoline-8-carboxylic acid, also known by its CAS number 25369-42-0, is a compound of significant interest in various fields of chemistry and biology. This compound, with its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug discovery, material science, and analytical chemistry. In this article, we will delve into the properties, synthesis, biological activities, and recent advancements related to this compound.

The molecular structure of 3-hydroxyquinoline-8-carboxylic acid consists of a quinoline ring system with a hydroxyl group at position 3 and a carboxylic acid group at position 8. This arrangement imparts the molecule with both aromatic and polar functionalities, making it versatile for various chemical reactions and biological interactions. The quinoline core is a well-known heterocyclic structure that has been extensively studied for its pharmacological properties.

Recent studies have highlighted the potential of 3-hydroxyquinoline-8-carboxylic acid as an anti-tumor agent. Researchers have found that this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. The carboxylic acid group plays a crucial role in enhancing the bioavailability and stability of the molecule, making it a promising candidate for further preclinical studies.

In addition to its anti-tumor properties, 3-hydroxyquinoline-8-carboxylic acid has also shown potential in the field of antibacterial research. Studies have demonstrated that this compound can effectively inhibit the growth of pathogenic bacteria by disrupting their cellular membranes. The hydroxyl group at position 3 contributes to the molecule's ability to interact with bacterial cell walls, making it a potential lead compound for developing new antibiotics.

The synthesis of 3-hydroxyquinoline-8-carboxylic acid involves several steps, including the preparation of the quinoline ring system and subsequent functionalization with hydroxyl and carboxylic acid groups. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and environmentally friendly methods for synthesizing this compound. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

Beyond its biological applications, 3-hydroxyquinoline-8-carboxylic acid has also found use in material science. Its ability to form coordination complexes with metal ions has led to its application in the development of new materials for sensing and catalysis. Researchers have reported that this compound can act as a versatile ligand for metal ions such as copper(II) and zinc(II), forming stable complexes with unique electronic properties.

In terms of analytical chemistry, 3-hydroxyquinoline-8-carboxylic acid has been utilized as a chelating agent in various sensing applications. Its ability to selectively bind metal ions makes it an ideal candidate for developing sensors for environmental monitoring and clinical diagnostics. Recent studies have explored the use of this compound in fluorescence-based sensors for detecting heavy metal ions in water samples.

The biological activity of 3-hydroxyquinoline-8-carboxylic acid is closely related to its structural features. The hydroxyl group at position 3 enhances the molecule's solubility in aqueous media, while the carboxylic acid group at position 8 contributes to its acidity and ability to form hydrogen bonds. These properties collectively influence the compound's bioavailability, stability, and interaction with biological targets.

In conclusion, 3-hydroxyquinoline-8-carboxylic acid, with its unique structure and functional groups, continues to be a focal point in scientific research across multiple disciplines. Its potential applications in drug discovery, material science, and analytical chemistry make it a compound of great significance. As research progresses, further insights into its properties and mechanisms of action are expected to unlock new opportunities for its utilization in real-world applications.